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Compound of Interest

Compound Name: 3-Acetoxy-2-phenylpropanoic acid

Cat. No.: B028867

An In-depth Technical Guide to 3-Acetoxy-2-phenylpropanoic Acid

Introduction

3-Acetoxy-2-phenylpropanoic acid is an organic compound and a derivative of
phenylpropanoic acid. Its structure, featuring a carboxylic acid, a phenyl group, and an acetoxy
group, makes it a subject of interest in organic synthesis and potentially as a pharmaceutical
intermediate. This document provides a comprehensive overview of its chemical properties,
available experimental data, and synthesis considerations, tailored for professionals in
research and drug development.

Chemical and Physical Properties

The properties of 3-Acetoxy-2-phenylpropanoic acid have been compiled from various
sources. It is typically a white to off-white crystalline powder, which is stable under normal
conditions.[1] It exhibits slight solubility in water but is soluble in most organic solvents.[1]

Table 1: Physicochemical Properties of 3-Acetoxy-2-phenylpropanoic Acid
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Property Value Source

3-acetoxy-2-phenylpropanoic
IUPAC Name " y-&-phenylprop N/A
aci

14510-36-2[1][2], 37504-67-

CAS Number N/A
93]

Molecular Formula C11H1204 [1]

Molecular Weight 208.21 g/mol [1114]
White to off-white crystalline

Appearance [1]
powder

Melting Point 94-97°C [1]

Density 1.23 g/cm3 [1]

Slightly soluble in water;
Solubility Soluble in most organic [1]

solvents

(Note: Different CAS numbers may refer to different stereoisomers or have been assigned by
different suppliers. The (R)-enantiomer is assigned CAS number 131682-38-7[5])

Spectroscopic Data

While specific spectral data for 3-Acetoxy-2-phenylpropanoic acid is not publicly available in
the search results, suppliers indicate the availability of NMR, HPLC, and LC-MS data for
characterization.[2] For context, spectral data for the related compound, 3-phenylpropanoic
acid, is well-documented.

For 3-Phenylpropanoic Acid (CAS: 501-52-0):

« 'H NMR (400 MHz, CDCl3): & 7.34 — 7.17 (m, 5H), 2.97 (t, J = 7.8 Hz, 2H), 2.69 (t, J = 7.8
Hz, 2H).[6]

e 3C NMR (101 MHz, CDCIs): 6 179.82, 140.28, 128.71, 128.41, 126.52, 35.64, 30.73.[6]
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e Mass Spectrometry: The mass spectrum for 3-phenylpropanoic acid is available and shows
characteristic fragmentation patterns.[7][8]

Researchers would need to perform analytical characterization on synthesized or purchased
samples of 3-Acetoxy-2-phenylpropanoic acid to obtain its specific spectral profile.

Experimental Protocols
General Synthesis Pathway

A plausible and common method for the synthesis of 3-Acetoxy-2-phenylpropanoic acid
involves the acetylation of its corresponding hydroxyl precursor, 3-hydroxy-2-phenylpropanoic
acid. This is a standard esterification reaction.

Reaction: Acetylation of 3-Hydroxy-2-phenylpropanoic acid.

Materials:

o 3-Hydroxy-2-phenylpropanoic acid (CAS: 529-64-6)

o Acetic anhydride or Acetyl chloride

o Asuitable base (e.g., pyridine or triethylamine) or acid catalyst

e Anhydrous solvent (e.g., dichloromethane, ethyl acetate)

Procedure:

o Dissolve 3-hydroxy-2-phenylpropanoic acid in an appropriate anhydrous solvent.

» Cool the solution in an ice bath.

o Slowly add the acetylating agent (acetic anhydride or acetyl chloride) and the catalyst/base.

 Allow the reaction mixture to stir at room temperature until the reaction is complete,
monitoring by a suitable method like Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding water or a dilute acid solution.
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» Extract the product into an organic solvent.

e Wash the organic layer with brine, dry it over an anhydrous salt (e.g., MgSOa or NazS0a),
and filter.

 Remove the solvent under reduced pressure to yield the crude product.

o Purify the crude 3-Acetoxy-2-phenylpropanoic acid by recrystallization or column
chromatography.

Stirat Room Temp | IEER(CLITRED
(Monitor by TLC)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Acetoxy-2-phenylpropanoic acid.

Biological Activity and Applications

There is limited direct information in the public domain regarding the specific biological
activities or signaling pathway involvement of 3-Acetoxy-2-phenylpropanoic acid. However,
the parent structure, phenylpropanoic acid, and its derivatives are known for various biological
effects.

» Antimicrobial Activity: Phenylpropanoic acids have been found to inhibit pathogenic bacteria
and fungi such as Escherichia coli, Staphylococcus aureus, and Candida albicans.[9]
Chlorinated derivatives of 3-phenylpropanoic acid isolated from marine actinomycetes have
demonstrated significant and selective activities against E. coli and S. aureus.[10] One study
determined the Minimum Inhibitory Concentration (MIC) of 3-phenylpropanoic acid
(hydrocinnamic acid) against E. coli to be 2048 pg/mL.[11]

e Pharmaceutical Intermediate: The compound is listed for use in chemical research and the
synthesis of pharmaceuticals.[1] Its structural motifs are found in various biologically active
molecules, suggesting its potential as a building block in drug discovery. The (R)-isomer is
noted for its use in the analytical method development and quality control during the
commercial production of Scopolamine.[5]
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o Other Uses: The related 3-phenylpropanoic acid is used as a flavoring agent, in food
preservation, and in cosmetics.[12]

The biological profile of 3-Acetoxy-2-phenylpropanoic acid itself remains an area for further
investigation. The logical relationship suggests its potential as a prodrug that could be
hydrolyzed in vivo to release 3-hydroxy-2-phenylpropanoic acid.
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Caption: Relationship between 3-Acetoxy-2-phenylpropanoic acid and its potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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